4-(Phenylthio)aniline

• IUPAC Name: 4-phenylsulfanylaniline
• InChI: InChI=1S/C12H11NS/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H,13H2
• InChI Key: TZQVSGOOKNNDFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC=C(C=C2)N
• Molecular Formula: C12H11NS
• DSSTOX Substance ID: DTXSID10150424
• Molecular Weight: 201.29 g/mol
• CAS RN: 1135-14-4

Description

4-(Phenylthio)aniline, also known as 4-(Phenylsulphanyl)aniline or 4-Aminodiphenyl sulphide, is an organic compound with the molecular formula C12H11NS. It has a molecular weight of 201.29. The compound is typically stored at 2-8°C.

Molecular Structure Analysis

The molecular structure of 4-(Phenylthio)aniline consists of a phenyl group (C6H5) attached to an aniline (NH2) via a sulfur atom. The InChI code for the compound is 1S/C12H11NS/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H,13H2.

Physical And Chemical Properties Analysis

4-(Phenylthio)aniline is a solid at room temperature. It should be stored at temperatures between 2-8°C. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

• Optical Applications of Azomethine Dyes : A study by Shahab et al. (2017) investigated the quantum theoretical calculations and spectroscopic investigations (UV/Vis, FT-IR) of new azomethine dyes, including 4-((E)-4-((E)-phenyldiazenyl)phenyl)imino)methyl)phenol, and their application in optical fields, such as colored stretched PVA-films. The dyes were synthesized after quantum chemical modeling for optical applications, indicating the significance of these compounds in the field of material science and optics (Shahab et al., 2017).

• Electrochromic Materials : Li et al. (2017) synthesized four novel donor–acceptor systems, including 4-nitro-N,N-bis(4-(thiophen-2-yl)phenyl)aniline, for electrochromic applications. The study highlighted the electrochromic switching properties of these materials, showing their potential use in NIR region, which is crucial for the development of new materials in electronics and display technologies (Li et al., 2017).

• Organic Semiconductor Applications : Niu et al. (2013) synthesized novel phenyl-oligothiophene derivatives containing acetylenic spacers, such as 4-([2,2′:5′,2″-terthiophen]-5-ylethynyl)aniline, and studied their application in organic thin film materials and photovoltaic devices. Their findings suggest the potential of these compounds in the development of new materials for solar energy conversion and electronic devices (Niu et al., 2013).

• Corrosion Inhibition : Farsak et al. (2015) examined the effect of (E)-N-((E)-3-phenylallylidene)-2-(phenylthio)aniline on the corrosion of low carbon steel in hydrochloric acid solution, demonstrating its effectiveness as a corrosion inhibitor. This study highlights the application of these compounds in protecting metals against corrosion, which is vital in industrial processes (Farsak et al., 2015).

Mechanism of Action

The mechanism of action of 4-(Phenylthio)aniline is not specified in the search results. Anilines, in general, are precursors to many industrial chemicals and are used in the manufacture of precursors to polyurethane.

Safety and Hazards

4-(Phenylthio)aniline is classified as harmful if swallowed. It is recommended to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes. Protective clothing, gloves, and eye/face protection should be worn when handling this compound.

Synthesis routes and methods I

Procedure details

The titled compound was prepared from 4-fluoronitrobenzene and thiophenol using the procedures in Steps 1 and 2 of Example 8.

Synthesis routes and methods II

Procedure details

Nickel chloride hexahydrate (41 g, 172.5 mmol), then sodium borohydride (19.5 g, 0.516 mmol) were added to a solution of 4-nitrophenyl phenyl sulfide Compound 161a (20 g, 86.5 mmol) in a mixture of MeOH (200 mL) and THF (75 mL) at 0° C. under nitrogen over a period of 1 hr. The mixture was stirred for 30 mins at 0° C. and the reaction was quenched slowly with aqueous 10% NH4Cl, neutralized with ammonium hydroxide and partitioned between ethyl acetate and water. The organic layer was dried (Na2SO4), then filtered and the solvent evaporated in vacuo to yield 4-phenylsulfanyl-phenylamine Compound 161b (15.08 g, 87%), as a solid. MS (ES+) m/z 202.1 (M+H+). 1H NMR (400 MHz, CDCl3) δ 7.32-7.29 (2H, m), 7.22-7.18 (2H, m), 7.13-7.09 (3H, m), 6.68-6.66 (2H, m), 3.79 (2H, br s)